Cas no 564-25-0 (Doxycycline)

Doxycycline Properties

Names and Identifiers

• doxycycline
• 6-deoxy-5-hydroxytetracycline
• (4s,4ar,5s,5ar,6r,12as)-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-2-naphthacenecarboxamide
• DOXYCYCLINE HCL
• azudoxat
• doryx
• Doxinyl
• doxitard
• doxocycline
• Doxycen
• gs-3065
• Monodox
• Ronaxan
• spanor
• Unidox
• DOXYCYCLINE MONOHYDRATE
• Doxycycline hydrate
• Adoxa
• Vibramycine
• C22H24N2O8.H2O
• N12000U13O
• DOXY
• Doxycycline monohydrate, 97%
• Adoxa pak
• (4S,4aR,5S,5aR,6R,12aR)-4-(dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• 6alpha-Deoxy-5-oxytetracycline
• NS00005430
• Vibramycin, Doxytetracycline
• CS-0009105
• UPCMLD-DP021
• 24390-14-5
• SR-01000075844-18
• Doxycyclinum
• Zenavod
• Spectrum_000807
• LMPK07000001
• W-105517
• Investin
• Q422442
• Doxycyclin
• CHEBI:50845
• Doxycyclinum [INN-Latin]
• SCHEMBL66828
• Vibramycin;Doxytetracycline;Doxiciclina;Doxycyclinum
• Doxy-Puren
• s5159
• DB00254
• Anhydrous doxycycline
• Doxycycline hydrochloride hemiethanolate hemihydrate;WC2031
• SGKRLCUYIXIAHR-AKNGSSGZSA-N
• CHEMBL1433
• Doxiciclina
• KBio2_001287
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• BMY-28689
• HSDB 3071
• KBio3_001156
• Spectrum3_000408
• SR-01000075844
• Doxycycline [USAN:INN:BAN]
• 2-Naphthacenecarboxamide, 4-alpha-S-(dimethylamino)-1,4,4a-alpha-5,5a-alpha,6,11,12a-octahydro-3,5-alpha,10,12,12a-alpha-pentahydroxy-6-alpha-methyl-1,11-dioxo-
• BMY28689
• 334895S862
• AB00053465_05
• Dossiciclina
• Doxivetin
• DOXYCYCLINE [WHO-DD]
• AB00053465-03
• Doxycycline (anhydrous)
• SBI-0050391.P004
• ANHYDROUS DOXYCYCLINE [MART.]
• (4S,4aR,5S,5aR,6R,12aS)-4-(DiMethylaMino)-3,5,10,12,12a-pentahydroxy-6-Methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxaMidehydrochloride
• Jenacyclin
• EN300-58337
• 564-25-0
• SPBio_000246
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• NCGC00161602-14
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S-(4alpha,4aalpha,5alpha,5aalpha,6alpha,12aalpha))-
• CHEMBL436921
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)
• BU-3839T
• Vibramycin (*monohydrate)
• Doxycycline (INN)
• alpha-6-Deoxyoxytetracycline
• KBioSS_001287
• BIDD:GT0146
• SCHEMBL17826665
• BSPBio_001936
• UPCMLD-DP021:001
• Doxycycline (hyclate)
• SCHEMBL40930
• Oxytetracycline, 6-deoxy-
• Doxycycline (TN)
• Deoxymykoin
• SCHEMBL1176275
• Doxycycline 1000 microg/mL in Acetonitrile
• AB08 (*Fosfatex)
• Doxiciclina [Italian]
• 4-Epioxytetracycline, 6-deoxy-
• Doxy-Caps
• Monodox (*monohydrate)
• alpha-6-Deoxy-5-hydroxytetracycline
• SMP1_000107
• 2-Naphthacenecarboxamide, 4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)-
• CCG-204498
• Doxy-Tabs
• DOXYCYCLINE [HSDB]
• DOXYCYCLINE ANHYDROUS [MI]
• NCGC00161602-07
• KBioGR_001133
• GTPL6464
• Vibramycin
• BU 3839T
• DMSC (*Fosfatex)
• IDI1_000345
• RPRXAHFLWOCXQL-AKNGSSGZSA-N
• Doxychel (TN)
• Dossiciclina [DCIT]
• KBio2_003855
• DTXSID80992212
• BMY 28689
• AKOS015900372
• 2-NAPHTHACENECARBOXAMIDE, 4-(DIMETHYLAMINO)-1,4,4A,5,5A,6,11,12A-OCTAHYDRO-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-, (4S-(4.ALPHA.,4A.ALPHA.,5.ALPHA.,5A.ALPHA.,6.ALPHA.,12A.ALPHA.))-
• GS-3065 (*monohydrate)
• SCHEMBL21753474
• NCGC00161602-03
• NCGC00161602-05
• MMV000011
• KBio2_006423
• NCGC00161602-01
• SCHEMBL19270298
• SR-01000075844-7
• 4-(Dimethylamino)-1,5,10,11,12a-pentahydroxy-6-methyl-3,12-dioxo-3,4,4a,5,5a,6,12,12a-octahydrotetracene-2-carboximidic acid
• Doxysol
• 5-Hydroxy-alpha-6-deoxytetracycline
• DTXSID0037653
• AS-13499
• AB00053465_04
• Lopac0_000405
• 6-alpha-Deoxy-5-oxytetracycline
• NSC633557
• NS00098627
• NINDS_000345
• 2-Naphthacenecarboxamide,4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,5,10,12,12a-pentahydroxy-6-methyl-1,11-dioxo-, (4S,4aR,5S,5aR,6R,12aS)-
• DOXYCYCLINE [INN]
• Spectrum2_000143
• alpha-Doxycycline
• DOXCYCLINE ANHYDROUS
• Doxychel
• DOXYTETRACYCLINE; DOXYCYCLINE
• Spectrum5_000947
• C06973
• Doxiciclina [INN-Spanish]
• Vivox (*Hyclate)
• NCGC00161602-04
• SDCCGSBI-0050391.P005
• NCGC00188979-01
• A817263
• Doxycycline anhydrous
• 6-Deoxytetracycline
• Liviatin
• BCBcMAP01_000024
• Spectrum4_000527
• KBio1_000345
• Doxytetracycline
• DivK1c_000345
• Doxycycline (internal use)
• 7164-70-7
• JBIWCJUYHHGXTC-AKNGSSGZSA-N
• Doxycycline hyclate
• EINECS 209-271-1
• 6-Deoxyoxytetracycline
• HMS2090E06
• Doxycycline, Antibiotic for Culture Media Use Only
• HY-N0565
• D07876
• UNII-334895S862
• BDBM50592896
• Medeomycin
• GS 3065
• Vibravenos
• Vibranos SF
• Dentistar
• doxycycline (anhydrous)
• 5-hydroxy-alpha-6-deoxytetracycline
• Hydramycin
• (4S,4AR,5S,5AR,6R,12AS)-4-(DIMETHYLAMINO)-3,5,10,12,12A-PENTAHYDROXY-6-METHYL-1,11-DIOXO-1,4,4A,5,5A,6,11,12A-OCTAHYDROTETRACENE-2-CARBOXAMIDE
• Vibraveineuse
• Pulmodox
• Tolexine
• 6alpha-deoxy-5-oxytetracycline
• NCGC00161602-23
• Vibramycin , Doxiciclina , Doxytetracycline , Doxycyclinum
• (4S,4aR,5S,5aR,6R,12aS)-4-(dimethylamino)-1,5,10,12,12a-pentahydroxy-6-methyl-3,11-dioxo-4a,5,5a,6-tetrahydro-4H-tetracene-2-carboxamide
• +Expand

• MDL： MFCD00800994
• InChIKey： FZKWRPSUNUOXKJ-CVHRZJFOSA-N
• Inchi： 1S/C22H24N2O8.H2O/c1-7-8-5-4-6-9(25)11(8)16(26)12-10(7)17(27)14-15(24(2)3)18(28)13(21(23)31)20(30)22(14,32)19(12)29;/h4-7,10,14-15,17,25-27,30,32H,1-3H3,(H2,23,31);1H2/t7-,10+,14+,15-,17-,22-;/m0./s1
• SMILES： O([H])[C@@]1([H])[C@@]2([H])C(=C(C3C(=C([H])C([H])=C([H])C=3[C@]2([H])C([H])([H])[H])O[H])O[H])C([C@@]2(C(=C(C(N([H])[H])=O)C([C@]([H])([C@]12[H])N(C([H])([H])[H])C([H])([H])[H])=O)O[H])O[H])=O.O([H])[H]

Computed Properties

• Exact Mass: 444.153266g/mol
• Surface Charge: 0
• XLogP3: -0.7
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 2
• Monoisotopic Mass: 444.153266g/mol
• Monoisotopic Mass: 444.153266g/mol
• Topological Polar Surface Area: 182Ų
• Heavy Atom Count: 32
• Complexity: 956
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.35270
• PSA: 181.62000
• Refractive Index: 1.6500 (estimate)
• Boiling Point: 554.44°C (rough estimate)
• Melting Point: 206-209°C (dec.)
• Vapor Pressure: No data available
• Flash Point: 685.2 °C at 760 mmHg
• Color/Form: Powder
• Density: 1.3809 (rough estimate)

Doxycycline Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Store in tightly closed containers.
• Signal Word：warning

Doxycycline Customs Data

• HS CODE：3004909090
• Customs Data：

  China Customs Code:

  3004909090